Ethyl 5-Bromo-1-Isopropyl-6-Methyl-2-oxo-1,2-Dihydropyridine-3-Carboxylate

• Molecular Formula: C12H16BrNO3
• Molecular Weight: 302.16 g/mol
• IUPAC Name: ethyl 5-bromo-6-methyl-2-oxo-1-propan-2-ylpyridine-3-carboxylate
• InChI: InChI=1S/C12H16BrNO3/c1-5-17-12(16)9-6-10(13)8(4)14(7(2)3)11(9)15/h6-7H,5H2,1-4H3
• InChI Key: NTOTVTAFMYPHST-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(N(C1=O)C(C)C)C)Br

Description

Ethyl 5-Bromo-1-Isopropyl-6-Methyl-2-oxo-1,2-Dihydropyridine-3-Carboxylate is a useful research compound. Its molecular formula is C12H16BrNO3 and its molecular weight is 302.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of ethyl 1-isopropyl-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate as prepared in Example 1(5) (1.12 g, 5.00 mmol) and N-bromosuccinimide (890 mg, 5.00 mmol) in N,N-dimethylformamide (10 mL) was stirred at room temperature for 16 h, and then the solvent was removed in vacuo. The residue was chromatographed on a column of silica gel eluting with n-hexane/ethyl acetate (v/v=2/1˜1/1) to give 1.34 g (91%) of the title compound as a yellow solid.